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A Safer, More Stable Alternative to Trypan Blue for Accurate Cell Viability Assessment

Introduction
Accurate determination of cell concentration and viability is fundamental in a vast array of

biological research, from routine cell culture maintenance to complex drug discovery assays.

For decades, Trypan Blue has been the conventional dye for viability assessment. However, its

inherent cytotoxicity, potential carcinogenicity, and tendency to precipitate raise significant

safety and accuracy concerns.[1][2][3] Erythrosin B, a red anionic dye, has emerged as a

superior, non-toxic, and biosafe alternative for use in automated cell counters.[1][4][5] This

document provides detailed protocols and data for the preparation and application of

Erythrosin B for automated cell counting.

Principle of Erythrosin B Staining
Erythrosin B functions as a viability stain based on the principle of dye exclusion, which is

similar to that of Trypan Blue.[1][2] Live, healthy cells possess intact and functional cell

membranes that are impermeable to the polar Erythrosin B molecules. Consequently, these

viable cells remain unstained. In contrast, dead or dying cells have compromised membrane

integrity, allowing the dye to penetrate and bind to intracellular proteins.[6] This results in the

dead cells being stained a distinct red or pink color, which can be readily identified and

quantified by automated cell counters.[7]
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Advantages of Erythrosin B
Erythrosin B offers several key advantages over the traditional Trypan Blue stain:

Biosafety: Classified as a food additive, Erythrosin B is non-toxic and non-carcinogenic,

ensuring a safer working environment for researchers.[1][5][8]

Lower Cytotoxicity: Unlike Trypan Blue, which can be toxic to cells and affect viability over

time, Erythrosin B is significantly less cytotoxic, allowing for longer incubation periods

without compromising sample integrity.[4][9][10]

Greater Stability: Erythrosin B solutions are more stable and less prone to precipitation than

Trypan Blue, reducing the risk of artifacts that can interfere with accurate cell counting.[2][3]

Improved Accuracy: The reduced cytotoxicity and greater stability of Erythrosin B contribute

to more consistent and reliable cell viability data.[2][3] It has been shown to provide results

comparable to both Trypan Blue and fluorescence-based methods like Acridine

Orange/Propidium Iodide (AO/PI) for various cell lines.[1][11]

Compatibility: Erythrosin B is compatible with a wide range of automated cell counters that

utilize brightfield imaging.[4][5][10]

Quantitative Data Summary
The following tables summarize typical concentrations and experimental parameters for using

Erythrosin B in automated cell counting.

Table 1: Erythrosin B Solution Preparation
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Parameter Value Notes

Stock Solution Concentration 0.1% (w/v)
Can be prepared in a Tris-HCl

buffer.

Working Solution

Concentration
0.02% (w/v)

Most commonly used

concentration for automated

cell counters.[1][6]

Diluent
Phosphate-Buffered Saline

(PBS)

Ensures isotonic conditions for

the cells.

Storage 4°C, protected from light

Erythrosin B is a fluorescein

salt and can be light-sensitive.

[6][8]

Table 2: Erythrosin B Staining Protocol Parameters

Parameter Value Notes

Cell Suspension to Dye Ratio 1:1
A common starting point, but

can be optimized.[7][8][9]

Incubation Time Not required to 5 minutes Staining is rapid.[6][12]

Cell Types

Mammalian cell lines (e.g.,

CHO, Jurkat, HEK293T, HL-

60), yeast, bacteria

Broadly applicable across

various cell types.[1][9][10][12]

[13]

Experimental Protocols
Protocol 1: Preparation of 0.02% (w/v) Erythrosin B
Staining Solution
Materials:

Erythrosin B powder (e.g., Sigma-Aldrich, Cat. No. 198269)

Phosphate-Buffered Saline (PBS), sterile
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50 mL conical tube

0.22 µm syringe filter

Syringe

Analytical balance

Vortex mixer

Procedure:

Weigh out 10 mg of Erythrosin B powder and transfer it to a 50 mL conical tube.

Add 50 mL of sterile PBS to the conical tube.

Vortex the solution thoroughly for 2-3 minutes to ensure the powder is completely dissolved.

To remove any potential micro-precipitates, sterile-filter the solution using a 0.22 µm syringe

filter into a new, sterile 50 mL conical tube.

Store the 0.02% Erythrosin B solution at 4°C, protected from light.

Protocol 2: Cell Viability and Counting using Erythrosin
B with an Automated Cell Counter
Materials:

Cell suspension to be counted

0.02% (w/v) Erythrosin B staining solution

Microcentrifuge tubes

Micropipettes and sterile tips

Automated cell counter (e.g., DeNovix CellDrop™, Logos Biosystems LUNA™)

Appropriate counting slides or chambers for the automated counter
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Procedure:

Ensure the cell suspension is well-mixed and representative of the cell culture. If cells are

adherent, detach them using standard trypsinization protocols and resuspend in culture

medium.

In a microcentrifuge tube, combine the cell suspension and the 0.02% Erythrosin B solution

in a 1:1 ratio. For example, mix 10 µL of cell suspension with 10 µL of Erythrosin B solution.

[7] Gently pipette up and down to mix.

Load the appropriate volume of the stained cell suspension into the counting slide or

chamber as specified by the manufacturer of your automated cell counter.

Insert the slide into the automated cell counter.

Follow the instrument's software instructions to focus on the cells and capture the image.

The automated cell counter will analyze the image, distinguishing between unstained (live)

and red-stained (dead) cells to provide total cell count, viable cell count, and percent viability.

Visualizations
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Erythrosin B Solution Preparation Cell Counting Workflow

Weigh 10 mg
Erythrosin B Powder

Dissolve in 50 mL PBS

Vortex to Mix

Sterile Filter (0.22 µm)

Store at 4°C, Protected from Light

Prepare Single
Cell Suspension

Mix 1:1 with 0.02% Erythrosin B

Load onto
Counting Slide

Acquire Image with
Automated Cell Counter

Automated Analysis:
- Live/Dead Discrimination

- Cell Count & Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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